Cas no 1804492-66-7 (3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile
• CAS No: 1804492-66-7
• MF: C₉H₄F₂IN₃
• MW: 319.049440383911
• CID: 4876447
• Update Time: 2025-10-19

3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile

• Inchi： 1S/C9H4F2IN3/c10-8(11)7-5(1-2-13)3-6(4-14)9(12)15-7/h3,8H,1H2
• InChI Key： BVUNTUGYIYRMRL-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(CC#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile

Professional Introduction to 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile (CAS No. 1804492-66-7)

3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile (CAS No. 1804492-66-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates several key functional groups, including a cyano group, an iodine substituent, and a difluoromethyl moiety, which contribute to its versatility and reactivity in synthetic chemistry.

The significance of this compound lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of the iodopyridine core makes it an attractive scaffold for further functionalization, enabling the development of novel compounds with tailored pharmacological properties. In recent years, there has been a growing interest in pyridine derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds containing iodine atoms have been extensively explored for their role in cross-coupling reactions, which are fundamental to modern synthetic methodologies.

One of the most compelling aspects of 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile is its utility in the synthesis of small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The difluoromethyl group, in particular, has been recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a preferred choice for medicinal chemists seeking to optimize lead compounds. Furthermore, the cyano and acetonitrile functionalities provide additional handles for chemical modification, allowing for the creation of diverse libraries of derivatives.

In the context of contemporary research, this compound has been utilized in several innovative studies aimed at elucidating structure-activity relationships (SARs) and developing next-generation therapeutics. For instance, recent publications have demonstrated its application in generating novel kinase inhibitors, where the iodine atom serves as a pivot for palladium-catalyzed cross-coupling reactions. These transformations have enabled the construction of complex heterocyclic frameworks with high precision and yield. Such advancements underscore the compound's importance as a building block in synthetic organic chemistry.

The acetonitrile moiety in the molecular structure also plays a pivotal role in determining the solubility and reactivity profile of 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile. This feature is particularly advantageous when employing solution-phase synthetic techniques, as it facilitates easy purification and handling. Moreover, the cyano group can participate in various reactions such as nucleophilic additions and condensations, further expanding its synthetic utility. These characteristics make it an invaluable asset for researchers engaged in complex molecule synthesis.

The demand for high-quality intermediates like 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile continues to grow alongside advancements in drug discovery technologies. Pharmaceutical companies and academic institutions alike rely on such compounds to accelerate their research pipelines. The ability to rapidly access structurally diverse analogs through efficient synthetic routes is critical for identifying potent and selective drug candidates. This compound exemplifies how strategic functionalization can yield versatile intermediates capable of supporting multiple stages of drug development.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-iodopyridine-5-acetonitrile represents a significant advancement in pharmaceutical chemistry, offering unique structural features that make it indispensable for modern drug design. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in both academic research and industrial applications. As our understanding of biological targets continues to evolve, compounds like this will remain at the forefront of innovation, driving progress toward more effective therapeutic interventions.